Cas no 15524-46-6 (1,3-dichloro-5H,6H,7H-cyclopentacpyridine-4-carbonitrile)

• Product Name: 1,3-dichloro-5H,6H,7H-cyclopentacpyridine-4-carbonitrile
• CAS No: 15524-46-6
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• MDL: MFCD28529676
• CID: 4701839
• PubChem ID: 611372
• Update Time: 2025-11-01

1,3-dichloro-5H,6H,7H-cyclopentacpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile
• 1,3-Dichloro-6,7-dihydro-5H-cyclopenta(c)pyridine-4-carbonitrile
• 1,3-dichloro-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• ZCRYHTATGWYSMB-UHFFFAOYSA-N
• 1,3-dichloro-5H,6H,7H-cyclopentacpyridine-4-carbonitrile

• MDL： MFCD28529676
• Inchi： 1S/C9H6Cl2N2/c10-8-6-3-1-2-5(6)7(4-12)9(11)13-8/h1-3H2
• InChI Key： ZCRYHTATGWYSMB-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C#N)=C(N=1)Cl)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Topological Polar Surface Area: 36.7

Additional information on 1,3-dichloro-5H,6H,7H-cyclopentacpyridine-4-carbonitrile

Introduction to 1,3-dichloro-5H,6H,7H-cyclopentacypyridine-4-carbonitrile (CAS No. 15524-46-6)

1,3-dichloro-5H,6H,7H-cyclopentacypyridine-4-carbonitrile (CAS No. 15524-46-6) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. Its unique structural framework, featuring a cyclopentacpyridine core substituted with chloro and cyano functional groups, makes it a valuable intermediate in the development of novel bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the synthesis of small-molecule inhibitors targeting various biological pathways.

The nomenclature of this compound clearly highlights its chemical structure: the cyclopentacpyridine ring provides a rigid scaffold, while the presence of two chlorine atoms at the 1 and 3 positions enhances its reactivity. The cyano group at the 4-position introduces polarity and potential sites for further functionalization. This combination of features makes 1,3-dichloro-5H,6H,7H-cyclopentacypyridine-4-carbonitrile a fascinating candidate for medicinal chemists seeking to design molecules with tailored pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The structural motif of cyclopentacpyridine has been particularly explored for its ability to mimic natural product scaffolds and interact with biological targets in a unique manner. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation pathways. The chloro and cyano substituents play a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.

One of the most compelling aspects of 1,3-dichloro-5H,6H,7H-cyclopentacypyridine-4-carbonitrile is its synthetic accessibility. The presence of multiple reactive sites allows for diverse chemical transformations, enabling chemists to explore a wide range of structural modifications. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the chlorine positions, while nucleophilic addition reactions can be used to replace the cyano group with other functionalities such as amides or thiols. These synthetic strategies have been leveraged to generate libraries of derivatives for high-throughput screening.

The pharmaceutical industry has been particularly interested in exploring the potential of cyclopentacpyridine derivatives as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often overexpressed in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes. Preliminary studies indicate that certain derivatives of 1,3-dichloro-5H,6H,7H-cyclopentacypyridine-4-carbonitrile exhibit inhibitory activity against several kinases, making them promising candidates for further development.

Another area where this compound has shown promise is in the development of antimicrobial agents. With the rise of antibiotic-resistant pathogens, there is an urgent need for novel therapeutic strategies. The unique structural features of 1,3-dichloro-5H,6H,7H-cyclopentacypyridine-4-carbonitrile make it an attractive scaffold for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Early studies have demonstrated that certain derivatives exhibit potent activity against Gram-positive and Gram-negative bacteria, highlighting their potential as lead compounds for new antibiotics.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 1,3-dichloro-5H,6H,7H-cyclopentacypyridine-4-carbonitrile derivatives and their biological targets. By using advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict binding affinities and optimize molecular structures for improved potency. These computational approaches have complemented experimental efforts by providing insights into the structural basis of drug-receptor interactions.

In conclusion,1,3-dichloro-5H,6H,7H-cyclopentacypyridine-4-carbonitrile (CAS No. 15524-46-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for medicinal chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound and its derivatives,cyclopentacpyridine-based scaffolds are likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.